Cas no 920438-89-7 (1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-4-(2-methoxyphenyl)piperazin-1-ylethane-1,2-dione)

• Product Name: 1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-4-(2-methoxyphenyl)piperazin-1-ylethane-1,2-dione
• CAS No: 920438-89-7
• MF: C₂₉H₃₄N₄O₄
• MW: 502.604667186737
• CID: 5516879
• Update Time: 2025-07-09

1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-4-(2-methoxyphenyl)piperazin-1-ylethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione, 1-[1-[2-(hexahydro-1H-azepin-1-yl)-2-oxoethyl]-1H-indol-3-yl]-2-[4-(2-methoxyphenyl)-1-piperazinyl]-
• 1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-4-(2-methoxyphenyl)piperazin-1-ylethane-1,2-dione

• Inchi： 1S/C29H34N4O4/c1-37-26-13-7-6-12-25(26)30-16-18-32(19-17-30)29(36)28(35)23-20-33(24-11-5-4-10-22(23)24)21-27(34)31-14-8-2-3-9-15-31/h4-7,10-13,20H,2-3,8-9,14-19,21H2,1H3
• InChI Key： SDENCLMXNKHINI-UHFFFAOYSA-N
• SMILES： C(C1C2=C(N(CC(N3CCCCCC3)=O)C=1)C=CC=C2)(=O)C(N1CCN(C2=CC=CC=C2OC)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-4-(2-methoxyphenyl)piperazin-1-ylethane-1,2-dione

Research Brief on 1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-4-(2-methoxyphenyl)piperazin-1-ylethane-1,2-dione (CAS: 920438-89-7)

The compound 1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-4-(2-methoxyphenyl)piperazin-1-ylethane-1,2-dione (CAS: 920438-89-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the compound's role as a modulator of specific biochemical pathways, particularly those involving serotonin and dopamine receptors. The presence of both indole and piperazine moieties in its structure suggests a high affinity for these receptors, making it a promising candidate for the treatment of neurological and psychiatric disorders. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating receptor activity, with minimal off-target effects.

The synthesis of 1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-4-(2-methoxyphenyl)piperazin-1-ylethane-1,2-dione involves a multi-step process, with recent advancements focusing on improving yield and purity. Researchers have reported successful optimization of reaction conditions, reducing the formation of by-products and enhancing the scalability of the synthesis. These improvements are critical for the compound's potential transition from laboratory-scale production to industrial applications.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with good bioavailability and a half-life that supports once-daily dosing in potential therapeutic regimens. Metabolite identification studies have also been conducted, identifying the primary metabolic pathways and ensuring that the compound's metabolites are non-toxic and pharmacologically inactive. These findings are essential for advancing the compound into preclinical and clinical development stages.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Preliminary data suggest that it may exhibit cytotoxic effects against certain cancer cell lines, possibly through the induction of apoptosis or inhibition of cell proliferation pathways. Further studies are needed to elucidate the exact mechanisms and to evaluate its efficacy in combination with existing chemotherapeutic agents.

Despite the promising findings, challenges remain in the development of 1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-4-(2-methoxyphenyl)piperazin-1-ylethane-1,2-dione as a therapeutic agent. Issues such as formulation stability, long-term toxicity, and potential drug-drug interactions need to be addressed in future studies. However, the compound's unique pharmacological profile and recent advancements in its synthesis and characterization make it a compelling candidate for further investigation.

In conclusion, 1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-4-(2-methoxyphenyl)piperazin-1-ylethane-1,2-dione (CAS: 920438-89-7) represents a promising avenue for research in chemical biology and medicinal chemistry. Its potential applications in neurology and oncology, coupled with recent improvements in synthesis and pharmacokinetics, underscore its significance as a subject of ongoing and future studies. Continued research efforts will be crucial in translating these findings into clinically viable therapies.